Benzyl 2-phenyl-2-(tosyloxy)acetate

• Molecular Formula: C22H20O5S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: benzyl 2-(4-methylphenyl)sulfonyloxy-2-phenylacetate
• InChI: InChI=1S/C22H20O5S/c1-17-12-14-20(15-13-17)28(24,25)27-21(19-10-6-3-7-11-19)22(23)26-16-18-8-4-2-5-9-18/h2-15,21H,16H2,1H3
• InChI Key: UEFXBEKKUJOIHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC(C2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Description

Benzyl 2-phenyl-2-(tosyloxy)acetate is a useful research compound. Its molecular formula is C22H20O5S and its molecular weight is 396.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A CH2Cl2 (200 mL) solution of p-toluenesulfonyl chloride (8.65 g, 45.4 mmol) was added dropwise to a cooled (−5° C.) CH2Cl2 (200 mL) solution of (S)-benzyl 2-hydroxy-2-phenylacetate (10.0 g, 41.3 mmol), triethylamine (5.75 mL, 41.3 mmol) and 4-dimethylaminopyridine (0.504 g, 4.13 mmol), while maintaining the temperature between −5° C. and 0° C. The reaction was stirred at 0° C. for 9 hours, and then stored in a freezer (−25° C.) for 14 hours. It was allowed to thaw to ambient temperature and washed with water (200 mL), 1N HCl (100 mL) and brine (100 mL), dried (MgSO4), filtered, and concentrated in vacuo to provide benzyl 2-phenyl-2-(tosyloxy)acetate as a viscous oil which solidified upon standing (16.5 g). The chiral integrity of the product was not checked and that product was used for the next step without further purification. 1H NMR (DMSO-d6, δ=2.5, 500 MHz) δ 7.78 (d, J=8.6, 2H), 7.43-7.29 (m, 10H), 7.20 (m, 2H), 6.12 (s, 1H), 5.16 (d, J=12.5, 1H), 5.10 (d, J=12.5, 1H), 2.39 (s, 3H). RT=3.00 (Cond. III); >90% homogeneity index; LC/MS: Anal. Calcd. for [M+H]+ C22H20NaO5S: 419.09. found 419.04.

Synthesis routes and methods II

Procedure details